Cas no 90978-73-7 (2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid)

2-{8-Methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid is a bicyclic organic compound featuring a tropane-derived scaffold with a carboxylic acid functional group. Its rigid structure and polar functionality make it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological and receptor-modulating applications. The compound’s stereochemistry and functional group reactivity allow for selective derivatization, enabling precise modifications in drug discovery. Its stability under standard conditions and compatibility with common synthetic methodologies further enhance its utility in medicinal chemistry. This compound is often employed in the development of chiral ligands or as a precursor for tropane alkaloid analogs, offering researchers a versatile building block for complex molecular architectures.

2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid structure

90978-73-7 structure

Product Name:2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid

CAS No:90978-73-7

MF:C₁₀H₁₇NO₂

MW:183.24748301506

CID:5228038

PubChem ID:20460473

Update Time:2025-06-07

2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid
- 2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid
- SCHEMBL6223543
- SCHEMBL11076955
- 90978-73-7
- 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid
- Inchi： 1S/C10H17NO2/c1-11-8-2-3-9(11)5-7(4-8)6-10(12)13/h7-9H,2-6H2,1H3,(H,12,13)
- InChI Key： CFLMZWGSEVZEHU-UHFFFAOYSA-N
- SMILES： C(O)(=O)CC1CC2N(C)C(CC2)C1

Computed Properties

Exact Mass: 183.125928785g/mol
Monoisotopic Mass: 183.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 40.5Å²

2-{8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-149280-0.05g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	0.05g	$612.0	2023-02-14
Enamine	EN300-149280-0.1g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	0.1g	$640.0	2023-02-14
Enamine	EN300-149280-0.25g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	0.25g	$670.0	2023-02-14
Enamine	EN300-149280-0.5g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	0.5g	$699.0	2023-02-14
Enamine	EN300-149280-1.0g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	1.0g	$727.0	2023-02-14
Enamine	EN300-149280-2.5g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	2.5g	$1428.0	2023-02-14
Enamine	EN300-149280-5.0g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	5.0g	$2110.0	2023-02-14
Enamine	EN300-149280-10.0g	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	10.0g	$3130.0	2023-02-14
Enamine	EN300-149280-50mg	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	50mg	$612.0	2023-09-28
Enamine	EN300-149280-100mg	2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid	90978-73-7	100mg	$640.0	2023-09-28